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This guide provides a comparative analysis of the dissipation kinetics of Fenpyroximate, a

widely used acaricide, across several agricultural crops. The data presented is compiled from

multiple field studies to offer researchers, scientists, and drug development professionals a

comprehensive overview of the pesticide's residual behavior.

Quantitative Data Summary
The dissipation of Fenpyroximate in all studied crops was found to follow first-order kinetics.[1]

The rate of dissipation, represented by the half-life (t½), varies depending on the crop type,

environmental conditions, and agricultural practices. A summary of key quantitative data from

various studies is presented below.
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Crop
Initial Deposit
(mg/kg)

Half-Life (t½)
(days)

Dissipation
Rate Constant
(k) (day⁻¹)

Reference

Fruits

Apple 1.63 2.03 0.341 [2]

Citrus (Orange) 1.76 1.9 0.365 [2]

Citrus 0.33 2.42 0.286 [2]

Grape 0.49 1.56 0.444 [2]

Grape Not Specified 3.5 0.198 [2][3]

Guava 1.43 2.2 0.315 [1][2]

Vegetables

Eggplant 1.64 1.7 0.408 [1][2]

Other

Black Tea

Leaves
Not Specified 2.20 - 4.22 0.164 - 0.315

Grape Leaves 1.75 2.75 0.252 [2]

Note: The dissipation rate constant (k) is calculated using the formula k = 0.693 / t½.

Experimental Protocols
The data cited in this guide were generated using validated analytical methodologies, primarily

centered around the QuEChERS extraction method followed by chromatographic analysis.

1. Field Trials & Sampling:

Application: Fenpyroximate was applied to crops in open field conditions, typically at an

authorized dose of 25 g a.i./ha.[1][2]
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Sampling: Crop samples were collected at various intervals post-application to monitor the

dissipation of the residue. A typical schedule included collection 2 hours after application

(Day 0), and then on days 1, 3, 5, 7, 10, 14, and 21.[1]

2. Sample Preparation: QuEChERS Method The Quick, Easy, Cheap, Effective, Rugged, and

Safe (QuEChERS) method was employed for sample extraction and cleanup.[4][5][6]

Homogenization: A representative portion of the crop sample (e.g., 10-15 g) was

homogenized.[7]

Extraction: The homogenized sample was placed in a centrifuge tube with an organic

solvent, typically acetonitrile. The tube was shaken vigorously to ensure thorough extraction

of the pesticide residues.[6]

Partitioning: A salt mixture (commonly containing magnesium sulfate and sodium chloride)

was added to induce liquid-liquid partitioning, separating the acetonitrile layer containing the

pesticides from the aqueous layer.[4][6]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant was transferred to a cleanup tube containing sorbents like primary secondary

amine (PSA) and magnesium sulfate. This step removes interferences such as sugars, fatty

acids, and residual water.[5][7]

3. Analytical Determination: The final extracts were analyzed using high-performance liquid

chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled

with mass spectrometry (MS/MS) or a diode-array detector (DAD).

UHPLC-MS/MS: This was a common method for quantification, offering high sensitivity and

selectivity.[1][4][8] Analysis was typically performed on a C18 column with a gradient mobile

phase of water and methanol containing formic acid.[1]

HPLC-DAD: Several studies also utilized HPLC with diode-array detection for the

quantification of Fenpyroximate.[3][9]
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The following diagram illustrates the general workflow used in the cited studies for determining

Fenpyroximate dissipation kinetics.
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Caption: General workflow for Fenpyroximate dissipation analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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